Cas no 1427501-62-9 (1-Boc-7-methyl-6-nitro-1H-indazole)

• Product Name: 1-Boc-7-methyl-6-nitro-1H-indazole
• CAS No: 1427501-62-9
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 4816654
• Update Time: 2025-05-22

1-Boc-7-methyl-6-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-BOC-7-METHYL-6-NITRO-1H-INDAZOLE
• tert-Butyl 7-methyl-6-nitro-1H-indazole-1-carboxylate
• 1-Boc-7-methyl-6-nitro-1H-indazole

• Inchi： 1S/C13H15N3O4/c1-8-10(16(18)19)6-5-9-7-14-15(11(8)9)12(17)20-13(2,3)4/h5-7H,1-4H3
• InChI Key： MZXRBPDDANRHNY-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(C)=C(C=CC=2C=N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 3
• Topological Polar Surface Area: 89.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-Boc-7-methyl-6-nitro-1H-indazole

1-Boc-7-methyl-6-nitro-1H-indazole (CAS No. 1427501-62-9): A Comprehensive Overview

Introduction to 1-Boc-7-methyl-6-nitro-1H-indazole

1-Boc-7-methyl-6-nitro-1H-indazole, a compound with the CAS registry number 1427501-62-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds known for their unique electronic properties and potential applications in drug discovery and advanced materials. The Boc (tert-butoxycarbonyl) protecting group attached to the indazole framework adds versatility to its chemical functionality, making it a valuable intermediate in organic synthesis.

Structural Features and Synthesis

The molecular structure of 1-Boc-7-methyl-6-nitro-1H-indazole is characterized by a fused bicyclic system consisting of a benzene ring and an imidazole ring. The presence of a methyl group at position 7 and a nitro group at position 6 introduces steric and electronic effects that influence its reactivity and stability. The Boc group at position 1 serves as a protective moiety, which can be selectively removed under acidic conditions to regenerate the free indazole amine.

The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution, oxidation, and protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors, which offer improved yields and faster reaction times.

Applications in Medicinal Chemistry

Indazoles, including 1-Boc-7-methyl-6-nitro-1H-indazole, have been extensively studied for their potential as scaffolds in drug design. The compound's unique electronic properties make it an attractive candidate for targeting various biological pathways, such as kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and anti-inflammatory agents.

Recent studies have highlighted its role as a lead compound in the development of novel anticancer agents. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

Materials Science Applications

Beyond medicinal chemistry, 1-Boc-7-methyl-6-nitro-1H-indazole has found applications in materials science due to its aromaticity and conjugated π-system. It serves as a precursor for the synthesis of advanced materials such as organic semiconductors, light-emitting diodes (LEDs), and sensors.

Recent research has focused on incorporating this compound into two-dimensional (2D) materials like graphene analogs and transition metal dichalcogenides (TMDs). Its ability to enhance charge transport properties has been leveraged to develop high-performance electronic devices with improved efficiency and stability.

Toxicological Considerations

As with any chemical compound intended for therapeutic or industrial applications, understanding the toxicological profile of 1-Boc-7-methyl-6-nitro-1H-indazole is crucial. Initial toxicity studies have indicated that the compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term studies are required to assess its potential genotoxicity and carcinogenicity.

Recent advances in computational toxicology have enabled researchers to predict the compound's toxicity using machine learning models. These models integrate data from in vitro assays with molecular docking studies to identify potential off-target effects and adverse reactions.

Future Directions and Conclusion

The exploration of 1-Boc-7-methyl